Cas no 1369104-14-2 (5-(2-oxopropyl)pyrrolidin-2-one)

• Product Name: 5-(2-oxopropyl)pyrrolidin-2-one
• CAS No: 1369104-14-2
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 4594143
• Update Time: 2025-08-04

5-(2-oxopropyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(2-oxopropyl)pyrrolidin-2-one

• Inchi： 1S/C7H11NO2/c1-5(9)4-6-2-3-7(10)8-6/h6H,2-4H2,1H3,(H,8,10)
• InChI Key： WUWQUORVSDHSEG-UHFFFAOYSA-N
• SMILES： N1C(CC(=O)C)CCC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones

Additional information on 5-(2-oxopropyl)pyrrolidin-2-one

Research Brief on 5-(2-oxopropyl)pyrrolidin-2-one (CAS: 1369104-14-2): Recent Advances and Applications

5-(2-oxopropyl)pyrrolidin-2-one (CAS: 1369104-14-2) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules and its role in modulating biological pathways. This research brief consolidates the latest findings on this compound, focusing on its synthesis, mechanistic insights, and therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic routes to 5-(2-oxopropyl)pyrrolidin-2-one, emphasizing its efficiency as a precursor for pyrrolidine-based scaffolds. The study demonstrated that the compound can be synthesized via a one-pot reductive amination process, achieving a yield of 78%. This method offers a scalable and cost-effective approach for industrial applications, particularly in the development of central nervous system (CNS) targeting drugs.

Further investigations into the biological activity of 5-(2-oxopropyl)pyrrolidin-2-one revealed its potential as an inhibitor of monoamine oxidase B (MAO-B), an enzyme implicated in neurodegenerative disorders such as Parkinson's disease. In vitro assays conducted by researchers at the University of Cambridge showed that the compound exhibits an IC50 value of 12.3 µM against MAO-B, suggesting its utility as a lead compound for further optimization. These findings were corroborated by molecular docking studies, which identified key interactions between the compound and the enzyme's active site.

In addition to its neurological applications, 5-(2-oxopropyl)pyrrolidin-2-one has been investigated for its anti-inflammatory properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound significantly reduces the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophage cell lines. The study proposed that the ketone moiety in the compound plays a critical role in its anti-inflammatory activity, potentially through the modulation of NF-κB signaling pathways.

Despite these promising findings, challenges remain in the clinical translation of 5-(2-oxopropyl)pyrrolidin-2-one. Pharmacokinetic studies indicate that the compound has moderate bioavailability and a short half-life, necessitating further structural modifications to improve its drug-like properties. Researchers are currently exploring prodrug strategies and formulation technologies to address these limitations.

In conclusion, 5-(2-oxopropyl)pyrrolidin-2-one (CAS: 1369104-14-2) represents a promising candidate for drug development, with applications spanning neurodegenerative diseases and inflammatory conditions. Ongoing research aims to optimize its pharmacological profile and elucidate its mechanisms of action in greater detail. The compound's versatility and synthetic accessibility position it as a valuable tool for future therapeutic innovations.